Cas no 5698-69-1 (7H-thiochromeno[3,2-c]quinolin-7-one)

• Product name: 7H-thiochromeno[3,2-c]quinolin-7-one
• CAS No: 5698-69-1
• MF: C₁₆H₉NOS
• MW: 263.313762426376
• CID: 1601252
• PubChem ID: 201242

7H-thiochromeno[3,2-c]quinolin-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-thiochromeno[3,2-c]quinolin-7-one
• thiochromeno[3,2-c]quinolin-7-one
• 5698-69-1
• 1-Thiochromono(3',2':3,4)quinoline
• DTXSID10205584
• 7H-(1)-Benzothiopyrano(3,2-c)quinolin-7-one

• Inchi： InChI=1S/C16H9NOS/c18-15-11-6-2-4-8-14(11)19-16-10-5-1-3-7-13(10)17-9-12(15)16/h1-9H
• InChI Key： LXQQDDZCISEOEJ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C3=C(C=N2)C(=O)C4=CC=CC=C4S3

Computed Properties

• Exact Mass: 263.04057
• Monoisotopic Mass: 263.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 475.2°C at 760 mmHg
• Flash Point: 241.2°C
• Refractive Index: 1.761
• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyranoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Pyranoquinolines